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Compound of Interest

Compound Name:
2-Chloro-4-nitrophenyl-beta-D-

cellobioside

CAS No.: 135743-28-1

Cat. No.: B593194 Get Quote

Part 1: Core Directive & Scientific Rationale
This guide details the protocol for assaying Cellobiohydrolase (CBH) and

-Glucosidase activity using the chromogenic substrate 2-Chloro-4-nitrophenyl-β-D-cellobioside
(CNP-G2).[1]

Why this substrate? Standard p-nitrophenyl (pNP) substrates suffer from a critical limitation: the

pKa of the leaving group (p-nitrophenol) is ~7.[1]1. This requires a high pH (>10) stop solution

to fully ionize the phenol for detection, preventing continuous kinetic monitoring at acidic pH.

The "Chloro" Advantage: The chlorine substituent at the ortho position of the phenolic ring in

CNP-G2 exerts an electron-withdrawing inductive effect, lowering the pKa of the leaving group

(2-chloro-4-nitrophenol) to ~5.5.

Implication: The leaving group is significantly ionized even at pH 6.0, allowing for continuous

kinetic monitoring in near-neutral buffers and requiring less harsh stopping conditions.

Specificity: CNP-G2 is primarily cleaved by Exo-cellobiohydrolases (CBH) (releasing

cellobiose + aglycone) and

-Glucosidases (releasing glucose + aglycone-glucoside).[1] It is not suitable for Endo-
cellulases unless the non-reducing end is blocked.[1]
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Part 2: Experimental Protocol
Materials & Reagents

Component Specification Preparation Notes

Substrate
2-Chloro-4-nitrophenyl-β-D-

cellobioside (CNP-G2)

Dissolve 10 mM in 50%

DMSO/Water stock.[1] Store at

-20°C.

Buffer 50 mM Sodium Acetate, pH 5.0

Adjust pH with Acetic Acid.[1]

Add 0.02% Sodium Azide for

storage.

Stop Solution

2% (w/v) Tris Base or 1% Na

CO

pH ~10.[1]0. Ensures 100%

ionization of CNP.

Standard 2-Chloro-4-nitrophenol (CNP)
Prepare 10 mM stock in

ethanol.[1]

Enzyme
Cellulase/Cellobiohydrolase

Sample

Dilute in Acetate Buffer just

prior to assay.

Reaction Mechanism
The enzyme attacks the glycosidic bond between the cellobiose unit and the aglycone.
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Figure 1: Enzymatic hydrolysis of CNP-G2. The release of the yellow aglycone (2-Chloro-4-

nitrophenol) is measured spectrophotometrically.[1]
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Assay Procedure (Endpoint Method)
Step 1: Preparation

Thaw CNP-G2 stock.[1] Dilute to 1 mM working solution in 50 mM Acetate Buffer (pH 5.0).

Pre-warm working substrate and enzyme samples to 40°C (or optimum T).[1]

Step 2: Incubation

Test Well: Add 90 µL of 1 mM CNP-G2 substrate.

Blank Well: Add 90 µL of 1 mM CNP-G2 substrate.[1]

Initiation: Add 10 µL of Enzyme to Test Well. Add 10 µL of Buffer to Blank Well.

Incubate at 40°C for exactly 10 minutes.

Step 3: Termination & Measurement

Add 150 µL of Stop Solution (2% Tris) to all wells.

Mix briefly by pipetting or shaking.

Measure Absorbance at 405 nm (

).[1][2][3]

Standard Curve Construction
Do not assume the extinction coefficient of p-nitrophenol (18,000) applies here.[1] The chlorine

atom alters the absorbance properties.

Prepare 2-Chloro-4-nitrophenol standards: 0, 10, 20, 40, 80, 100 µM in Stop Solution.

Read

.[1][2][3][4]

Calculate slope (

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.sigmaaldrich.com/GB/en/product/sigma/93834
https://www.sigmaaldrich.com/GB/en/product/sigma/93834
https://www.sigmaaldrich.com/GB/en/product/sigma/93834
https://www.sigmaaldrich.com/GB/en/product/sigma/93834
https://www.neb.com/en/products/p0757-p-nitrophenyl-phosphate-pnpp
https://2013.igem.org/Team:Imperial_College/Enzyme_Kinetics
https://www.sigmaaldrich.com/GB/en/product/sigma/93834
https://www.sigmaaldrich.com/GB/en/product/sigma/93834
https://www.neb.com/en/products/p0757-p-nitrophenyl-phosphate-pnpp
https://2013.igem.org/Team:Imperial_College/Enzyme_Kinetics
https://pmc.ncbi.nlm.nih.gov/articles/PMC4711147/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593194?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


).[1][5]

Literature Value:

(14.58 mM

cm

) [1].[1][4]

Part 3: Data Analysis & Calculation
Calculation Formula
Calculate the enzyme activity (Units/mL) using the Beer-Lambert Law. One Unit (U) is defined

as the release of 1 µmol of CNP per minute.

[1]

Variable Description Value (Microplate)

Measured

Total reaction volume (mL) 0.25 mL

Dilution Factor of enzyme Variable

Extinction Coefficient (mM

)
14.58 [1]

Volume of enzyme added (mL) 0.01 mL

Incubation time (min) 10 min

Pathlength (cm) ~0.6 cm (check plate)

Simplified Calculation (for 1 cm pathlength):

(Assuming 0.25 mL total vol, 0.01 mL enzyme, 10 min)

Part 4: Troubleshooting & Optimization (Expert
Insights)
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Distinguishing Cellobiohydrolase (CBH) from -
Glucosidase (BGL)
CNP-G2 is a small substrate.[1] Both CBH and BGL can hydrolyze it.

The Problem: If your crude extract contains both, the signal is a sum of both activities.

The Solution: Use Glucono-

-lactone (GDL).[1]

GDL is a potent inhibitor of

-glucosidases but inhibits CBH much less.[1]

Protocol: Run two parallel assays.

Assay A: Standard (Total Activity).

Assay B: Add 5 mM GDL to the reaction.

Result: Activity A - Activity B

Cellobiohydrolase Activity.[1]

Workflow Diagram
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Enzyme Reaction (10 min)

Start: Pre-warm Reagents
(40°C)

Prepare 1 mM CNP-G2
in Acetate Buffer pH 5.0

Mix 90µL Substrate
+ 10µL Enzyme

Incubate at 40°C

Add 150µL Stop Solution
(Tris pH 10 or Na2CO3)

Measure Absorbance
@ 405 nm

Calculate Activity
(Use ε = 14.58 mM-1)
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Figure 2: Step-by-step workflow for the CNP-G2 microplate assay.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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